5-hydroxy-1H-indazole-3-carboxylic acid
Overview
Description
5-hydroxy-1H-indazole-3-carboxylic acid is a derivative of indazole . Indazole is a significant heterocyclic system in natural products and drugs .
Synthesis Analysis
The synthesis of 5-hydroxy-1H-indazole-3-carboxylic acid involves several steps. The process utilizes 1H-indazole-3-carboxylic acid as the starting material . The synthesis of indazole derivatives has been the subject of many studies .Molecular Structure Analysis
The molecular structure of 5-hydroxy-1H-indazole-3-carboxylic acid is represented by the linear formula C8H6N2O3 . The InChI code for this compound is 1S/C8H6N2O3/c11-4-1-2-6-5(3-4)7(8(12)13)10-9-6/h1-3,11H, (H,9,10)(H,12,13) .Scientific Research Applications
Antifertility Applications
Indazole-3-carboxylic acid derivatives, which include 5-hydroxy-1H-indazole-3-carboxylic acid, have been reported to show antifertility activity . This suggests potential applications in the development of new contraceptives or fertility control methods.
Anti-Arthritic Applications
These compounds have also been associated with antiarthritic activity . This could make them valuable in the treatment of arthritis, a condition that causes inflammation and pain in the joints.
Serotonin 5-HT3 Receptor Antagonistic Activities
Indazole-3-carboxylic acid derivatives have been found to exhibit serotonin 5-HT3 receptor antagonistic activities . This means they could potentially be used in the treatment of conditions related to the serotonin system, such as depression, anxiety, and certain types of migraine headaches.
HIV Protease Inhibitors
Compounds containing an indazole fragment have been investigated for their potential as HIV protease inhibitors . This suggests that 5-hydroxy-1H-indazole-3-carboxylic acid could have applications in the treatment of HIV/AIDS.
Serotonin Receptor Antagonists
Indazole-containing compounds have been used as serotonin receptor antagonists . This could have implications for the treatment of various psychiatric and neurological disorders, including depression, anxiety disorders, and schizophrenia.
Aldose Reductase Inhibitors
These compounds have also been applied as aldose reductase inhibitors . Aldose reductase is an enzyme involved in the metabolism of glucose, and inhibitors of this enzyme are used in the treatment of complications of diabetes, such as diabetic neuropathy.
Acetylcholinesterase Inhibitors
Indazole-containing compounds have been used as acetylcholinesterase inhibitors . These inhibitors are commonly used in the treatment of Alzheimer’s disease and other types of dementia.
Antineoplastic Applications
Pyrazine, pyrazoline, and indazole derivatives offer a wide range of therapeutic applications in medicinal chemistry, including antineoplastic properties . This suggests potential applications of 5-hydroxy-1H-indazole-3-carboxylic acid in cancer treatment.
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 5-hydroxy-1H-indazole-3-carboxylic acid is the Sphingosine-1 phosphate receptor-1 (S1P1) . S1P1 plays a crucial role in maintaining endothelial barrier integrity .
Mode of Action
It is known that activation of s1p1 maintains endothelial barrier integrity, while desensitization of s1p1 can induce peripheral blood lymphopenia .
Biochemical Pathways
Given its target, it is likely involved in the sphingosine-1-phosphate signaling pathway, which plays a key role in immune cell trafficking, vascular development, and endothelial cell functions .
Result of Action
Given its target, it may have effects on endothelial barrier integrity and immune cell trafficking .
properties
IUPAC Name |
5-hydroxy-1H-indazole-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O3/c11-4-1-2-6-5(3-4)7(8(12)13)10-9-6/h1-3,11H,(H,9,10)(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FAWRWXHECPLDFD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1O)C(=NN2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40487376 |
Source
|
| Record name | 5-hydroxy-1H-indazole-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40487376 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-hydroxy-1H-indazole-3-carboxylic acid | |
CAS RN |
885518-94-5 |
Source
|
| Record name | 5-hydroxy-1H-indazole-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40487376 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-hydroxy-1H-indazole-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Methylbenzo[b]thiophene-2-carbonylchloride](/img/structure/B1601156.png)
![[2,3'-Bipyridin]-6'-amine](/img/structure/B1601161.png)
